2-(2-fluorobenzyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(4-fluorophenyl)-2-[(2-fluorophenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C17H12F2N2O/c18-14-7-5-12(6-8-14)16-9-10-17(22)21(20-16)11-13-3-1-2-4-15(13)19/h1-10H,11H2
• InChI Key: SUSXECIFCBGMQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)F
• Molecular Formula: C17H12F2N2O
• Molecular Weight: 298.29 g/mol

Description

2-(2-fluorobenzyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one is a pyridazine derivative that has been extensively studied for its potential therapeutic applications. This compound is synthesized through a multi-step process, and its mechanism of action involves the modulation of certain biochemical and physiological pathways. In

Scientific Research Applications

2-(2-fluorobenzyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one has been studied extensively for its potential therapeutic applications. One area of research has focused on its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of inflammatory cytokines and reduce inflammation in animal models. Additionally, research has shown that this compound has potential as an anticancer agent, as it can induce apoptosis in cancer cells and inhibit tumor growth.

Mechanism of Action

The mechanism of action of 2-(2-fluorobenzyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one involves the modulation of certain biochemical and physiological pathways. Studies have shown that this compound can inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). Additionally, this compound can activate certain signaling pathways, including the protein kinase A (PKA) pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific pathway that is modulated. Studies have shown that this compound can reduce inflammation, induce apoptosis in cancer cells, and improve cognitive function in animal models. Additionally, this compound has been shown to have potential as a treatment for certain neurological disorders, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-fluorobenzyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one in lab experiments include its potential as a therapeutic agent for a variety of diseases and its ability to modulate specific biochemical and physiological pathways. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many future directions for research on 2-(2-fluorobenzyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one. One area of research could focus on the development of more efficient synthesis methods for this compound. Additionally, research could explore the potential of this compound as a treatment for other diseases, including autoimmune disorders and cardiovascular disease. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-(2-fluorobenzyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one involves a multi-step process that begins with the reaction of 2-chloro-5-fluorobenzyl chloride with sodium azide to form 2-azido-5-fluorobenzyl chloride. This intermediate is then reacted with 4-fluorophenylhydrazine to form this compound. The final product is obtained through a series of purification steps, including recrystallization and chromatography.